![molecular formula C12H9ClN2O3S B3058459 Benzenesulfonyl chloride, 4-[(4-pyridinylcarbonyl)amino]- CAS No. 89565-24-2](/img/structure/B3058459.png)
Benzenesulfonyl chloride, 4-[(4-pyridinylcarbonyl)amino]-
Overview
Description
Benzenesulfonyl chloride, 4-[(4-pyridinylcarbonyl)amino]-, also known as 4-(4-pyridylcarbamoyl)benzenesulfonyl chloride, is a chemical compound that has been widely used in scientific research. It is commonly used as a reagent in organic synthesis and also has applications in biochemistry and pharmacology.
Scientific Research Applications
Synthesis and Molecular Structure
- Synthesis and Structure Analysis : A study by Rublova et al. (2017) involved the synthesis of isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, highlighting its molecular-electronic structure and kinetic investigation. These compounds were structurally characterized by X-ray single crystal diffraction and analyzed using ab initio quantum-chemical calculations (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).
Applications in Solid-Phase Synthesis
- Use in Chemical Transformations : Fülöpová & Soural (2015) discussed the use of polymer-supported benzenesulfonamides prepared from immobilized primary amines and nitrobenzenesulfonyl chloride in various chemical transformations. This review highlighted its utility in generating diverse privileged scaffolds through unusual rearrangements (Fülöpová & Soural, 2015).
Chemical Properties and Interactions
- Chemical Properties and Reactions : Studies by Linden & Bienz (1999), and Umberger & Fiorese (1963) revealed the synthesis of N,N'‐Dibenzenesulfonylputrescine, a compound useful in the synthesis of polyamine derivatives, and the development of a colorimetric method for hippuric acid using benzenesulfonyl chloride, respectively. These studies provided insights into the molecule's synthesis and its utility in colorimetric analysis (Linden & Bienz, 1999); (Umberger & Fiorese, 1963).
Synthesis of Derivatives and Complexes
- Derivatives and Complex Synthesis : Research by Dabbagh et al. (2007), and Mehdipour‐Ataei et al. (2009) demonstrated the synthesis of derivatives like 4-substituted aminoazo-benzenesulfonyl azides and poly(amide-ester)s containing pyridine pendent group. These studies showcased the potential of benzenesulfonyl chloride in creating complex molecules with applications in various fields (Dabbagh, Teimouri, Chermahini, & Shiasi, 2007); (Mehdipour‐Ataei, Mosslemin, Kholghi, & Mohaghegh, 2009).
Properties
IUPAC Name |
4-(pyridine-4-carbonylamino)benzenesulfonyl chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O3S/c13-19(17,18)11-3-1-10(2-4-11)15-12(16)9-5-7-14-8-6-9/h1-8H,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQNAJKIHPDZGFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CC=NC=C2)S(=O)(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10536527 | |
Record name | 4-[(Pyridine-4-carbonyl)amino]benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10536527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89565-24-2 | |
Record name | 4-[(Pyridine-4-carbonyl)amino]benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10536527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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